N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-phenylacetamide

• IUPAC Name: N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C19H17N3O3S/c1-26(24,25)19-12-11-17(21-22-19)15-7-9-16(10-8-15)20-18(23)13-14-5-3-2-4-6-14/h2-12H,13H2,1H3,(H,20,23)
• InChI Key: MRGRLLJHOAOBLP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol

Description

N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-phenylacetamide, commonly known as MSP-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MSP-1 is a pyridazine-based compound that has been synthesized through a variety of methods and has been shown to possess promising biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Research has focused on the synthesis of novel heterocyclic compounds incorporating sulfamoyl moieties, which are suitable for use as antimicrobial agents. These compounds have shown promising results in vitro for both antibacterial and antifungal activities (Darwish et al., 2014).

Antimalarial and COVID-19 Applications

• Some studies have investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives with nitrogen nucleophiles, resulting in compounds that exhibit in vitro antimalarial activity. These studies also assessed the potential use of these compounds in treating COVID-19, focusing on their antiviral properties (Fahim & Ismael, 2021).

Development of Anti-Inflammatory and Analgesic Agents

• Certain pyridazinone derivatives have been synthesized and investigated for their potential analgesic and anti-inflammatory properties. This research is particularly focused on compounds carrying phenylpiperazinylethyl moiety, which have shown promising results in preclinical models (Tiryaki et al., 2013).

Surface Coating and Printing Ink Applications

• Heterocyclic compounds containing sulfonamido moieties have been incorporated into polyurethane varnish and printing ink paste, demonstrating effective antimicrobial properties. This application is significant in creating coatings with added antimicrobial functionality (El‐Wahab et al., 2015).

Pharmaceutical Properties and Drug Development

• Research has also been conducted on the synthesis and pharmacological evaluation of pyridazinones as potential medicinal compounds. These compounds have been studied for their properties as cardiovascular agents, demonstrating significant potential in drug development (Okushima et al., 1987).